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Compound of Interest

Compound Name: 4-Bromo-2-methyl-1-nitrobenzene

Cat. No.: B3021674

A Technical Guide to 4-Bromo-2-methyl-1-
nitrobenzene

This document provides a concise technical overview of 4-Bromo-2-methyl-1-nitrobenzene, a
versatile aromatic compound. It is intended for researchers, scientists, and professionals in the
fields of drug development and chemical synthesis. This guide details the compound's
fundamental properties and outlines a common synthetic protocol.

Core Properties

4-Bromo-2-methyl-1-nitrobenzene is a key intermediate in organic synthesis, particularly in
the production of pharmaceuticals, agrochemicals, and dyes.[1] Its chemical structure, featuring
bromine, methyl, and nitro functional groups, allows for diverse chemical modifications, making
it a valuable building block for more complex molecules.[1]

Below is a summary of its key molecular data:
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Property Value

Molecular Formula C7HeBrNO2[1][2][3]
Molecular Weight 216.03 g/mol [1][3]
Alternate Name 5-Bromo-2-nitrotoluene[1]
CAS Number 52414-98-9[2][3]
Appearance Yellow solid[1]

Melting Point 57-65 °CJ[1]

Synthetic Protocol

The following section details a common laboratory procedure for the synthesis of 4-Bromo-2-
methyl-1-nitrobenzene starting from 4-bromo-2-methylaniline.[4]

Materials:

e 4-bromo-2-methylaniline

¢ Dichloromethane (DCM)

e Hydrogen peroxide (H202)

 Trifluoroacetic anhydride (TFAA)

o Saturated sodium bicarbonate (NaHCOs3) solution
¢ Magnesium sulfate (MgSOa)

o Water

Procedure:

e Preparation of the Oxidizing Solution: At 0°C, dissolve hydrogen peroxide (3.95 mL, ~64.5
mmol) in dichloromethane (320 mL). To this cooled solution, add trifluoroacetic anhydride
(10.93 mL, 77 mmol) and stir the mixture for 5 minutes at this temperature.[4]
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» Addition of Starting Material: Remove the ice bath and fit the reaction vessel with a reflux
condenser. Slowly add a solution of 4-bromo-2-methylaniline (3 g, 16.12 mmol) in
dichloromethane (6.4 mL) dropwise over approximately 30 minutes.[4]

o Reaction: Heat the resulting mixture to reflux for 1 hour.[4]

» Work-up: After cooling, wash the reaction mixture sequentially with 30 mL of water and 30
mL of saturated NaHCOs solution.[4]

« |solation and Purification: Dry the organic layer with MgSOa and concentrate it under
vacuum. Purify the crude product using flash column chromatography to yield the final
product, 4-bromo-2-methyl-1-nitrobenzene.[4]

The following diagram illustrates the key stages of this synthetic workflow.
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Synthesis of 4-Bromo-2-methyl-1-nitrobenzene.

Applications in Research

Beyond its role as a synthetic intermediate, 4-Bromo-2-methyl-1-nitrobenzene is utilized in
several research areas:

o Material Science: It is employed in the development of specialty polymers and materials to
enhance properties like thermal stability and chemical resistance.[1]

e Environmental Studies: The compound is used in studies focused on the degradation of
nitroaromatic compounds, aiding research into pollution and environmental remediation
strategies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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